2,2-dimethyl-5-oxocyclohexane-1-carbonitrile
Overview
Description
“2,2-Dimethyl-5-oxocyclohexane-1-carbonitrile” is a chemical compound with the molecular formula C9H13NO and a molecular weight of 151.21 . It is used for research purposes .
Chemical Reactions Analysis
As part of the 2-acylcycloalkanones group, “2,2-dimethyl-5-oxocyclohexane-1-carbonitrile” can undergo various reactions. These reactions often involve the 1,3-dicarbonyl fragment and are often accompanied by heterocyclizations .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-dimethyl-5-oxocyclohexane-1-carbonitrile involves the conversion of a cyclohexanone derivative to the desired product through a series of reactions.", "Starting Materials": [ "2,2-dimethyl-1,3-cyclohexanedione", "sodium cyanide", "sulfuric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2,2-dimethyl-1,3-cyclohexanedione in ethanol and add sodium cyanide to the solution. Stir the mixture at room temperature for several hours to form the corresponding cyanohydrin.", "Step 2: Add sulfuric acid to the reaction mixture to protonate the cyanohydrin and promote the elimination of water to form the corresponding nitrile.", "Step 3: Neutralize the reaction mixture with sodium hydroxide and extract the product with a suitable organic solvent.", "Step 4: Purify the product by recrystallization or column chromatography to obtain 2,2-dimethyl-5-oxocyclohexane-1-carbonitrile." ] } | |
CAS RN |
56830-41-2 |
Product Name |
2,2-dimethyl-5-oxocyclohexane-1-carbonitrile |
Molecular Formula |
C9H13NO |
Molecular Weight |
151.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
